Cas no 2876145-33-2 (2-(difluoromethyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-indazole)

• Product Name: 2-(difluoromethyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-indazole
• CAS No: 2876145-33-2
• MF: C₁₄H₁₇BF₂N₂O₂
• MW: 294.104790449142
• MDL: MFCD34183909
• CID: 5464935
• PubChem ID: 165919742
• Update Time: 2025-05-20

2-(difluoromethyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-indazole Chemical and Physical Properties

Names and Identifiers

• 2-(difluoromethyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-indazole

• MDL： MFCD34183909
• Inchi： 1S/C14H17BF2N2O2/c1-13(2)14(3,4)21-15(20-13)10-5-6-11-9(7-10)8-19(18-11)12(16)17/h5-8,12H,1-4H3
• InChI Key： VGPKZMQNYWQFDJ-UHFFFAOYSA-N
• SMILES： N1=C2C(C=C(B3OC(C)(C)C(C)(C)O3)C=C2)=CN1C(F)F

Experimental Properties

• Density: 1.23±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 390.6±42.0 °C(Predicted)
• pka: 0.48±0.30(Predicted)

Additional information on 2-(difluoromethyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-indazole

Comprehensive Overview of 2-(Difluoromethyl)-5-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-yl)-2H-Indazole (CAS No. 2876145-33-2)

The compound 2-(difluoromethyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-indazole (CAS No. 2876145-33-2) is a highly specialized boron-containing heterocycle that has garnered significant attention in pharmaceutical and materials science research. Its unique structural features, including the difluoromethyl and dioxaborolane moieties, make it a valuable intermediate for Suzuki-Miyaura cross-coupling reactions, a cornerstone in modern organic synthesis. Researchers are increasingly exploring its applications in drug discovery, particularly in the development of kinase inhibitors and anticancer agents, aligning with the growing demand for precision medicine.

In recent years, the scientific community has focused on boron-based compounds due to their versatility in medicinal chemistry. The 2H-indazole scaffold, combined with the dioxaborolane group, enhances the compound's stability and reactivity, making it ideal for proteolysis-targeting chimeras (PROTACs) and bioconjugation. This aligns with trending topics like targeted protein degradation and next-generation therapeutics, which dominate academic and industrial discussions. Furthermore, its fluorine substitution improves metabolic stability, a critical factor in ADME optimization—a frequent search query among chemists and pharmacologists.

The synthetic utility of CAS 2876145-33-2 extends beyond pharmaceuticals. Its boronate ester functionality is pivotal in polymer chemistry and OLED materials, where researchers seek high-efficiency emitters for display technologies. This dual applicability resonates with the intersection of green chemistry and sustainable materials, addressing user concerns about eco-friendly synthesis. Notably, the compound's crystalline stability and solubility profile are frequently cited in patent literature, underscoring its industrial relevance.

From an analytical perspective, 2-(difluoromethyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-indazole exhibits distinct NMR spectral signatures (e.g., ¹⁹F and ¹¹B shifts), which are often discussed in spectroscopy forums. Its HPLC purity and storage conditions are also common search terms, reflecting user interest in quality control protocols. As the demand for high-purity intermediates rises, this compound's scalable synthesis methods—such as microwave-assisted reactions—are gaining traction in peer-reviewed journals.

In conclusion, CAS 2876145-33-2 represents a nexus of innovation in organic synthesis and applied research. Its multifaceted applications, from small-molecule drugs to advanced materials, position it as a critical tool for scientists addressing global challenges in healthcare and technology. For those exploring structure-activity relationships (SAR) or catalytic systems, this compound offers a robust platform for discovery.